Cas no 1403565-61-6 (5-Chloro-2-pyrrolidin-1-yl-thiazole-4-carboxylic acid)

• Product Name: 5-Chloro-2-pyrrolidin-1-yl-thiazole-4-carboxylic acid
• CAS No: 1403565-61-6
• MF: C₈H₉ClN₂O₂S
• MW: 232.687259435654
• CID: 5169878
• Update Time: 2025-11-06

5-Chloro-2-pyrrolidin-1-yl-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-pyrrolidin-1-yl-thiazole-4-carboxylic acid

• Inchi： 1S/C8H9ClN2O2S/c9-6-5(7(12)13)10-8(14-6)11-3-1-2-4-11/h1-4H2,(H,12,13)
• InChI Key： YZUFFLNZAXEIAI-UHFFFAOYSA-N
• SMILES： S1C(Cl)=C(C(O)=O)N=C1N1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-Chloro-2-pyrrolidin-1-yl-thiazole-4-carboxylic acid

5-Chloro-2-pyrrolidin-1-yl-thiazole-4-carboxylic acid (CAS No. 1403565-61-6): A Comprehensive Overview of Its Properties and Applications

The compound 5-Chloro-2-pyrrolidin-1-yl-thiazole-4-carboxylic acid (CAS No. 1403565-61-6) is a specialized thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a chloro-substituted thiazole core and a pyrrolidine moiety, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Its carboxylic acid functionality further enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 5-Chloro-2-pyrrolidin-1-yl-thiazole-4-carboxylic acid has surged due to their broad-spectrum biological activities. Researchers are particularly interested in its potential as a precursor for antimicrobial agents and enzyme inhibitors, aligning with the global focus on combating antibiotic resistance. The compound's thiazole ring is known to interact with biological targets, a property leveraged in the design of small-molecule therapeutics.

The synthesis of 5-Chloro-2-pyrrolidin-1-yl-thiazole-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its CAS registry number 1403565-61-6 ensures precise identification in chemical databases, a critical factor for researchers navigating the growing complexity of chemical libraries. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its purity, which is crucial for reproducibility in pharmaceutical applications.

From an industrial perspective, this compound aligns with trends in green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize waste and energy consumption, addressing the increasing scrutiny on environmental impact in chemical production. Its stability under standard storage conditions makes it a practical choice for scale-up processes, though proper handling protocols must be followed to maintain its integrity.

In the context of drug discovery, the pyrrolidinyl-thiazole scaffold of this compound has shown promise in modulating protein-protein interactions, a hot topic in targeted cancer therapies. Computational studies suggest its potential as a molecular scaffold for designing kinase inhibitors, with researchers exploring its structure-activity relationships through systematic derivatization. These investigations often appear in searches related to fragment-based drug design and medicinal chemistry optimization.

The agrochemical sector also benefits from derivatives of 5-Chloro-2-pyrrolidin-1-yl-thiazole-4-carboxylic acid, particularly in developing crop protection agents with improved selectivity. Its structural features contribute to the bioavailability and systemic activity of pesticidal compounds, addressing the agricultural industry's need for environmentally benign solutions. This application resonates with current searches for next-generation pesticides and sustainable agriculture technologies.

Quality control standards for CAS 1403565-61-6 require rigorous testing for residual solvents and heavy metals, reflecting the pharmaceutical industry's emphasis on ICH guidelines. Suppliers often provide certificates of analysis detailing parameters like melting point, solubility, and chromatographic purity – information highly sought after in chemical procurement queries. The compound's logP value and pKa are frequently analyzed to predict its behavior in biological systems.

Emerging applications in material science explore the compound's potential as a ligand for metal-organic frameworks (MOFs) or as a monomer for functional polymers. Its ability to coordinate with metal ions opens possibilities in catalysis and sensor development, topics gaining traction in nanotechnology research. These interdisciplinary uses demonstrate the compound's relevance beyond traditional chemistry domains.

For researchers investigating structure-property relationships, the 5-Chloro-2-pyrrolidin-1-yl-thiazole-4-carboxylic acid scaffold offers a compelling case study. Its hydrogen bonding capacity and conformational flexibility influence both its physicochemical properties and biological interactions, making it a subject of computational modeling studies. Such analyses frequently appear in literature searches about molecular docking and drug-likeness predictions.

As regulatory requirements for new chemical entities become more stringent, the documented safety profile of this compound provides a foundation for further development. While not classified as hazardous under standard protocols, proper laboratory safety measures should always be observed when handling it, in line with chemical hygiene best practices that dominate workplace safety searches.